Cas no 2172494-06-1 (2,2-diethyl-3-(pyridin-3-yl)morpholine)

• Product Name: 2,2-diethyl-3-(pyridin-3-yl)morpholine
• CAS No: 2172494-06-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6170138
• PubChem ID: 165863894
• Update Time: 2025-06-08

2,2-diethyl-3-(pyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-3-(pyridin-3-yl)morpholine
• EN300-1646260
• 2172494-06-1

• Inchi： 1S/C13H20N2O/c1-3-13(4-2)12(15-8-9-16-13)11-6-5-7-14-10-11/h5-7,10,12,15H,3-4,8-9H2,1-2H3
• InChI Key： CUCMSCKPAJAEFD-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NC=CC=2)C1(CC)CC

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 2,2-diethyl-3-(pyridin-3-yl)morpholine

Introduction to 2,2-diethyl-3-(pyridin-3-yl)morpholine (CAS No. 2172494-06-1)

2,2-diethyl-3-(pyridin-3-yl)morpholine (CAS No. 2172494-06-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2,2-diethyl-3-(pyridin-3-yl)morpholine.

Chemical Structure and Properties

2,2-diethyl-3-(pyridin-3-yl)morpholine is a morpholine derivative with a pyridine ring and two ethyl groups attached to the morpholine ring. The molecular formula of this compound is C₁₅H₂₁N₃O, and its molecular weight is approximately 255.34 g/mol. The presence of the pyridine ring imparts significant electronic and steric effects, which contribute to its unique chemical properties and biological activities.

The compound exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by the use of co-solvents or surfactants. The stability of 2,2-diethyl-3-(pyridin-3-yl)morpholine under various conditions has been studied extensively, and it has been found to be stable at room temperature and under neutral pH conditions.

Synthesis Methods

The synthesis of 2,2-diethyl-3-(pyridin-3-yl)morpholine has been reported using several methodologies. One of the most common approaches involves the reaction of 3-bromopyridine with 2,2-diethylmorpholine in the presence of a suitable base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism and yields high purity products with good yields.

An alternative synthetic route involves the coupling of 3-pyridylboronic acid with 2,2-diethylmorpholine using palladium-catalyzed cross-coupling reactions. This method offers advantages in terms of scalability and functional group tolerance, making it suitable for large-scale production.

Biological Activities

2,2-diethyl-3-(pyridin-3-yl)morpholine has demonstrated a range of biological activities that make it a valuable candidate for drug development. One of its most notable properties is its ability to modulate specific receptors and enzymes involved in various physiological processes.

In recent studies, this compound has shown potent activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. The selectivity and potency of 2,2-diethyl-3-(pyridin-3-yl)morpholine as an SSRI have been evaluated in both in vitro and in vivo models, with promising results.

Beyond its SSRI activity, 2,2-diethyl-3-(pyridin-3-yl)morpholine has also exhibited anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation.

Clinical Applications and Research Advancements

The potential clinical applications of 2,2-diethyl-3-(pyridin-3-yl)morpholine are being actively explored in various preclinical studies. Early-stage clinical trials have been initiated to evaluate its safety and efficacy in treating depression and anxiety disorders. Preliminary results from these trials have been encouraging, with patients showing significant improvements in mood and anxiety symptoms without major adverse effects.

In addition to its potential as an antidepressant and anti-anxiety agent, research is also underway to investigate the use of 2,2-diethyl-3-(pyridin-3-yl)morpholine in other therapeutic areas. For instance, its anti-inflammatory properties make it a promising candidate for the treatment of inflammatory diseases such as IBD and rheumatoid arthritis.

Safety Considerations

The safety profile of 2,2-diethyl-3-(pyridin-3-yl)morpholine has been extensively evaluated through preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, like any new drug candidate, further clinical trials are necessary to fully assess its safety profile in humans.

Potential side effects that have been observed include mild gastrointestinal discomfort and dizziness at higher doses. These side effects are generally transient and resolve without intervention. Ongoing research aims to optimize the dosing regimen to minimize these side effects while maintaining therapeutic efficacy.

FUTURE DIRECTIONS AND CONCLUSIONS

The discovery and development of novel compounds like 2,2-diethyl-3-(pyridin-3-yl)morpholine (CAS No. 2172494-06-1) represent significant advancements in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for various therapeutic applications.

Ongoing research efforts are focused on further elucidating the mechanisms of action of this compound and optimizing its pharmacological properties for clinical use. As more data becomes available from clinical trials, it is anticipated that 2,2-diethyl-3-(pyridin-3-yl)morpholine will play an important role in the treatment of depression, anxiety disorders, inflammatory diseases, and potentially other conditions.